Cas no 887574-50-7 (3-(3-Bromophenyl)- isoxazol-5-yl-methanol)

• Product Name: 3-(3-Bromophenyl)- isoxazol-5-yl-methanol
• CAS No: 887574-50-7
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 713056
• Update Time: 2026-04-29

3-(3-Bromophenyl)- isoxazol-5-yl-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(3-bromophenyl)-
• (3-(3-Bromophenyl)isoxazol-5-yl)methanol
• [3-(3-BROMO-PHENYL)-ISOXAZOL-5-YL]-METHANOL
• [3-(3-bromophenyl)-isoxazol-5-yl]-methanol
• [3-(3-bromophenyl)isoxazol-5-yl]methanol
• 3-(3-Bromophenyl)- isoxazol-5-yl-methanol

• Inchi： InChI=1S/C10H8BrNO2/c11-8-3-1-2-7(4-8)10-5-9(6-13)14-12-10/h1-5,13H,6H2
• InChI Key： ZRSMMLKIHWWANR-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Br)C2=NOC(=C2)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 46.26000
• LogP: 2.59640

Additional information on 3-(3-Bromophenyl)- isoxazol-5-yl-methanol

Comprehensive Overview of 3-(3-Bromophenyl)-isoxazol-5-yl-methanol (CAS No. 887574-50-7): Properties, Applications, and Industry Insights

3-(3-Bromophenyl)-isoxazol-5-yl-methanol (CAS No. 887574-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the isoxazole derivative family, characterized by a five-membered heterocyclic ring containing oxygen and nitrogen atoms. Its molecular formula, C₁₀H₈BrNO₂, highlights the presence of a bromophenyl group, which enhances its reactivity and potential for functionalization in synthetic pathways.

In recent years, the demand for isoxazole-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers frequently search for "3-(3-Bromophenyl)-isoxazol-5-yl-methanol synthesis" or "CAS 887574-50-7 applications," reflecting the compound's relevance in modern chemistry. Its methanol moiety further enables esterification or etherification reactions, making it a valuable intermediate for designing bioactive molecules. The compound's molecular weight of 254.08 g/mol and moderate polarity also contribute to its solubility profile, a critical factor in formulation development.

The 3-Bromophenyl substituent in this compound is particularly noteworthy, as brominated aromatic systems are pivotal in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. These reactions are widely exploited in creating pharmaceutical scaffolds, aligning with trends in personalized medicine and targeted therapies. Industry professionals often inquire about "887574-50-7 supplier" or "isoxazole derivatives in drug design," underscoring its commercial and scientific value. Additionally, the compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories.

From an environmental perspective, 3-(3-Bromophenyl)-isoxazol-5-yl-methanol is subject to regulatory scrutiny regarding halogenated waste management. Queries such as "green chemistry alternatives for brominated compounds" highlight the industry's shift toward sustainable practices. Nevertheless, its efficiency in constructing complex heterocyclic frameworks ensures its continued use in controlled settings. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, with typical benchmarks exceeding 95% for research-grade material.

Emerging applications of CAS 887574-50-7 include its role in developing fluorescent probes and photoactive materials, areas gaining traction in optoelectronics and bioimaging. The compound's ability to absorb UV-visible light, coupled with its isoxazole core, positions it as a candidate for sensor technologies. This aligns with searches for "functional isoxazoles in material science" or "bromophenyl derivatives for imaging," illustrating its interdisciplinary appeal. As synthetic methodologies advance, derivatives of this compound may unlock novel functionalities in nanotechnology and catalysis.

In summary, 3-(3-Bromophenyl)-isoxazol-5-yl-methanol exemplifies the intersection of structural ingenuity and practical utility. Its CAS No. 887574-50-7 serves as a key identifier for researchers navigating chemical databases, while its properties cater to evolving needs in life sciences and beyond. By addressing common search queries and highlighting cutting-edge applications, this overview bridges technical depth with accessibility for diverse stakeholders.